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Cat. No.: B15608150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-63533054 is a potent, selective, and orally active agonist for the G protein-coupled

receptor 139 (GPR139).[1] GPR139 is an orphan receptor with high expression in the central

nervous system, particularly in the habenula, septum, striatum, and hypothalamus.[2][3] The

endogenous ligands for GPR139 are believed to be the essential amino acids L-tryptophan and

L-phenylalanine.[1] Due to its discrete expression in brain circuits associated with mood,

motivation, and reward, GPR139 has emerged as a novel therapeutic target for

neuropsychiatric disorders.[1][4]

JNJ-63533054 is a valuable tool for investigating the in vivo function of GPR139.[1] It is brain

penetrant and has demonstrated effects in preclinical models, including a reduction in

locomotor activity and potential involvement in alcohol self-administration behaviors.[1][4] In

vivo microdialysis is a powerful technique to study the neurochemical effects of JNJ-63533054
by measuring neurotransmitter levels in specific brain regions of freely moving animals.[5] This

document provides detailed application notes and protocols for conducting in vivo microdialysis

experiments with JNJ-63533054 administration to assess its impact on dopamine and

serotonin levels in the rat brain.
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A summary of the key pharmacological and pharmacokinetic parameters of JNJ-63533054 is

presented in Table 1.

Parameter Value Species Reference

Mechanism of Action GPR139 Agonist - [1]

EC50 (hGPR139) ~16 nM Human [1]

EC50 (rGPR139) 63 nM Rat

EC50 (mGPR139) 28 nM Mouse

Administration Route
Oral (p.o.),

Intravenous (i.v.)
Rat [1]

Bioavailability Orally bioavailable - [1]

Blood-Brain Barrier Permeable Rat [1]

IV Clearance (rat) 53 mL/min/kg Rat

Cmax (5 mg/kg p.o.,

rat)
317 ng/mL Rat

t1/2 (rat) 2.5 hours Rat

Brain/Plasma Ratio 1.2 Rat

GPR139 Signaling Pathway
JNJ-63533054 exerts its effects by activating GPR139, which is known to couple to multiple G

protein signaling pathways. The primary signaling cascade is through Gq/11, leading to the

activation of phospholipase C (PLC) and subsequent downstream effects. GPR139 can also

couple to Gi/o proteins.[2][3]
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Pre-Experiment

Day of Experiment

Post-Experiment

Stereotaxic Surgery:
Guide Cannula Implantation

(mPFC and/or NAc)

Post-Operative Recovery
(5-7 days)

Habituation to Microdialysis Setup

Microdialysis Probe Insertion

System Equilibration with aCSF
(1-2 hours)

Baseline Sample Collection
(3-4 samples)

JNJ-63533054 or Vehicle Administration
(p.o.)

Post-Administration Sample Collection
(e.g., every 20 min for 3-4 hours)

Sample Analysis via HPLC-ED Histological Verification of Probe Placement

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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